Cas no 27022-99-7 (Benzoic acid,3,6-dimethyl-2-nitro-, methyl ester)

• Product Name: Benzoic acid,3,6-dimethyl-2-nitro-, methyl ester
• CAS No: 27022-99-7
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 277510
• PubChem ID: 276733
• Update Time: 2025-04-19

Benzoic acid,3,6-dimethyl-2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,6-dimethyl-2-nitro-, methyl ester
• methyl 3,6-dimethyl-2-nitrobenzoate
• AC1L5KGI
• AC1Q5ABF
• AG-J-02348
• AR-1J5038
• CTK4F8939
• NSC125062
• 27022-99-7
• DTXSID30298655
• NSC-125062
• SCHEMBL12190644

• Inchi： 1S/C10H11NO4/c1-6-4-5-7(2)9(11(13)14)8(6)10(12)15-3/h4-5H,1-3H3
• InChI Key： MXZWMVAHSDGMKB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=C(C)C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.218
• Boiling Point: 300.4°Cat760mmHg
• Flash Point: 129.2°C
• Refractive Index: 1.544
• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives